Cas no 22867-43-2 ((2E)-3-{4-[(ethoxycarbonyl)oxy]phenyl}prop-2-enoic acid)

• Product name: (2E)-3-{4-[(ethoxycarbonyl)oxy]phenyl}prop-2-enoic acid
• CAS No: 22867-43-2
• MF: C₁₂H₁₂O₅
• MW: 236.220684051514
• CID: 2936173

(2E)-3-{4-[(ethoxycarbonyl)oxy]phenyl}prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-{4-[(ethoxycarbonyl)oxy]phenyl}prop-2-enoic acid
• 4-(E)-ethyloxycarbonyloxycinnamic acid
• (2E)-3-{4-[(ethoxycarbonyl)oxy]phenyl}acrylic acid
• (2E)-3-{4-[(ethoxycarbonyl)-oxy]phenyl}prop-2-enoic acid

• Inchi： 1S/C12H12O5/c1-2-16-12(15)17-10-6-3-9(4-7-10)5-8-11(13)14/h3-8H,2H2,1H3,(H,13,14)/b8-5+
• InChI Key： MCKLHKNVYZKJIK-VMPITWQZSA-N
• SMILES： O(C(=O)OCC)C1C=CC(/C=C/C(=O)O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 289
• XLogP3: 2.4
• Topological Polar Surface Area: 72.8